5-{[(4,6-dimethylpyrimidin-2-yl)sulfanyl]methyl}-N-(1,3,4-thiadiazol-2-yl)furan-2-carboxamide

• Molecular Formula: C14H13N5O2S2
• Molecular Weight: 347.4 g/mol
• IUPAC Name: 5-[(4,6-dimethylpyrimidin-2-yl)sulfanylmethyl]-N-(1,3,4-thiadiazol-2-yl)furan-2-carboxamide
• InChI: InChI=1S/C14H13N5O2S2/c1-8-5-9(2)17-13(16-8)22-6-10-3-4-11(21-10)12(20)18-14-19-15-7-23-14/h3-5,7H,6H2,1-2H3,(H,18,19,20)
• InChI Key: SDBDITCBYMYJJK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)SCC2=CC=C(O2)C(=O)NC3=NN=CS3)C

Description

This compound, with the IUPAC name 3-[(4,6-dimethylpyrimidin-2-yl)sulfanyl]-2-{[(4,6-dimethylpyrimidin-2-yl)sulfanyl]methyl}propanoic acid , is a fascinating molecule. Let’s break it down:

Chemical Formula: C₁₆H₂₀N₄O₂S₂

Molecular Weight: 364.49 g/mol

Structure: It consists of a pyrimidine ring, a thiadiazole ring, and a furan-2-carboxamide moiety.

Preparation Methods

Synthetic Routes:: The synthesis of this compound involves various steps. One approach is to start with the pyrimidine and thiadiazole building blocks, followed by selective functionalization. Detailed reaction conditions and intermediates would be needed for a comprehensive synthetic route.

Industrial Production:: While there isn’t a widely documented industrial method for large-scale production, research labs can synthesize it using established protocols.

Chemical Reactions Analysis

Reactivity::

Oxidation/Reduction: The compound may undergo redox reactions due to its sulfur-containing groups.

Substitution: It could participate in nucleophilic substitution reactions.

Common Reagents: Reagents like thionyl chloride, hydrazine, and various bases may be involved.

Major Products: These depend on the specific reactions, but derivatives with altered functional groups are likely outcomes.

Scientific Research Applications

Chemistry::

Building Block: Researchers use it as a building block for more complex molecules.

Catalysis: It might serve as a ligand in catalytic reactions.

Biology and Medicine::

Antimicrobial Properties: Some derivatives exhibit antimicrobial activity.

Drug Development: Its unique structure could inspire drug design.

Industry::

Fine Chemicals: It could find applications in specialty chemicals.

Mechanism of Action

The exact mechanism isn’t well-documented, but further research could reveal its molecular targets and pathways.

Comparison with Similar Compounds

While I don’t have a direct list of similar compounds, exploring related pyrimidine derivatives and thiadiazoles would provide context.